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Compound of Interest

Compound Name: Desosaminylazithromycin

Cat. No.: B193682 Get Quote

Ensuring laboratory safety and environmental protection is paramount when handling chemical

waste. This document provides essential guidance on the proper disposal procedures for

desosaminylazithromycin, a known metabolite and degradation product of the antibiotic

azithromycin. Due to a lack of comprehensive hazard classification data, a precautionary

approach is recommended, treating the compound as potentially hazardous pharmaceutical

waste.

Desosaminylazithromycin should be disposed of following established protocols for chemical

waste management, which prioritize safety and compliance with environmental regulations. The

primary recommended method of disposal is incineration by a licensed waste disposal facility.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure that appropriate personal protective equipment

(PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat. All handling

of desosaminylazithromycin should be conducted in a well-ventilated area or a fume hood to

minimize inhalation exposure. In case of accidental contact, flush the affected area with

copious amounts of water.

Step-by-Step Disposal Protocol
Segregation and Collection:
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Do not mix desosaminylazithromycin with other types of waste, particularly non-

hazardous materials.

Collect all waste containing this compound, including pure substance, contaminated

labware (e.g., vials, pipette tips), and solutions, in a dedicated, clearly labeled, and sealed

waste container.

The container should be made of a material compatible with the chemical and any

solvents used.

Waste Labeling:

Clearly label the waste container with "Hazardous Waste," the name

"Desosaminylazithromycin," and any other components mixed with it (e.g., solvents).

Include the date of accumulation.

Storage:

Store the sealed waste container in a designated hazardous waste accumulation area

within the laboratory.

This area should be secure, well-ventilated, and away from general laboratory traffic.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide them with the full details of the waste, including the Safety Data Sheet (SDS) if

available.

Recommended Disposal Method:

The recommended method for the final disposal of desosaminylazithromycin is

incineration in a chemical incinerator equipped with an afterburner and scrubber.[1] This

method is consistent with the general guidelines for the disposal of hazardous

pharmaceutical waste.[2][3][4]
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Alternatively, dissolving the material in a combustible solvent before incineration can also

be an effective disposal method.[1]

Regulatory Framework
The disposal of pharmaceutical waste is regulated by various agencies, including the

Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA) in the

United States.[2][4][5] Key regulations to be aware of include the Resource Conservation and

Recovery Act (RCRA), which governs the management of hazardous waste.[2][3][4][5] While a

specific hazard classification for desosaminylazithromycin is not readily available, treating it

as hazardous waste ensures compliance with the most stringent potential requirements.

Quantitative Data Summary
Property Value

CAS Number 117693-41-1

Molecular Formula C₃₀H₅₈N₂O₉

Molecular Weight 590.79 g/mol

Logical Workflow for Disposal Decision
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Start: Desosaminylazithromycin Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste into a
Dedicated, Labeled Container

Store Securely in Designated
Hazardous Waste Area

Contact EHS or Licensed
Waste Disposal Contractor

Arrange for Professional Pickup
and Transport

Recommended Disposal:
Incineration at a Licensed Facility

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal Workflow for Desosaminylazithromycin Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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